2,6-dichloro-N-(2-hydroxy-2-phenylethyl)benzamide

• IUPAC Name: 2,6-dichloro-N-(2-hydroxy-2-phenylethyl)benzamide
• InChI: InChI=1S/C15H13Cl2NO2/c16-11-7-4-8-12(17)14(11)15(20)18-9-13(19)10-5-2-1-3-6-10/h1-8,13,19H,9H2,(H,18,20)
• InChI Key: OUWIUKNFGSGRFT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CNC(=O)C2=C(C=CC=C2Cl)Cl)O
• Molecular Formula: C15H13Cl2NO2
• Molecular Weight: 310.2 g/mol

Description

2,6-dichloro-N-(2-hydroxy-2-phenylethyl)benzamide, also known as DPN, is a synthetic compound that has been extensively studied for its biochemical and physiological effects. This compound is widely used in scientific research to investigate the mechanisms of action of various biological processes.

Mechanism of Action

2,6-dichloro-N-(2-hydroxy-2-phenylethyl)benzamide binds to the ERβ with high affinity and specificity, inducing conformational changes that result in the recruitment of coactivator proteins and subsequent gene transcription. The downstream effects of ERβ activation are complex and depend on the specific cell type and context. However, ERβ activation has been shown to have anti-inflammatory, anti-proliferative, and anti-oxidative effects in various cell types.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,6-dichloro-N-(2-hydroxy-2-phenylethyl)benzamide have been extensively studied in vitro and in vivo. In vitro studies have shown that 2,6-dichloro-N-(2-hydroxy-2-phenylethyl)benzamide can inhibit the proliferation of various cancer cell lines, including breast, prostate, and colon cancer. 2,6-dichloro-N-(2-hydroxy-2-phenylethyl)benzamide has also been shown to have anti-inflammatory effects in various cell types, including macrophages and endothelial cells. In vivo studies have shown that 2,6-dichloro-N-(2-hydroxy-2-phenylethyl)benzamide can improve bone density and prevent bone loss in ovariectomized rats, suggesting a potential therapeutic role for 2,6-dichloro-N-(2-hydroxy-2-phenylethyl)benzamide in the treatment of osteoporosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,6-dichloro-N-(2-hydroxy-2-phenylethyl)benzamide in lab experiments is its high specificity for ERβ. This allows researchers to investigate the specific effects of ERβ activation without confounding effects from other receptors. However, one limitation of using 2,6-dichloro-N-(2-hydroxy-2-phenylethyl)benzamide is its relatively low potency compared to other ERβ agonists. This can make it challenging to achieve maximal effects in some experimental systems.

Future Directions

There are several potential future directions for research on 2,6-dichloro-N-(2-hydroxy-2-phenylethyl)benzamide. One area of interest is the development of more potent and selective ERβ agonists for use in preclinical and clinical studies. Another area of interest is the investigation of the role of ERβ in various disease states, including cancer, cardiovascular disease, and neurodegenerative disorders. Finally, the potential therapeutic applications of 2,6-dichloro-N-(2-hydroxy-2-phenylethyl)benzamide in the treatment of various diseases, including osteoporosis and cancer, warrant further investigation.
Conclusion
In conclusion, 2,6-dichloro-N-(2-hydroxy-2-phenylethyl)benzamide is a synthetic compound that has been extensively studied for its biochemical and physiological effects. It is commonly used as a selective agonist for the estrogen receptor beta and has been shown to have anti-inflammatory, anti-proliferative, and anti-oxidative effects in various cell types. While there are some limitations to using 2,6-dichloro-N-(2-hydroxy-2-phenylethyl)benzamide in lab experiments, its high specificity for ERβ makes it a valuable tool for investigating the mechanisms of action of various biological processes. Further research is needed to fully understand the potential therapeutic applications of 2,6-dichloro-N-(2-hydroxy-2-phenylethyl)benzamide in the treatment of various diseases.

Scientific Research Applications

2,6-dichloro-N-(2-hydroxy-2-phenylethyl)benzamide is widely used in scientific research to investigate the mechanisms of action of various biological processes. It is commonly used as a selective agonist for the estrogen receptor beta (ERβ), which is a nuclear receptor that plays a critical role in the regulation of various physiological processes, including bone metabolism, cardiovascular function, and immune response.